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Compound of Interest

Compound Name: NR-11c

Cat. No.: B15542776 Get Quote

Important Notice: The product "NR-11c" has been identified as likely being NuGenTec® NR 11,

a mildly alkaline, sodium nitrite-based indoor rust preventative. This guide is based on the

technical data for this product and general safety protocols for sodium nitrite solutions. It is

imperative to obtain the official Safety Data Sheet (SDS) from the manufacturer for specific

handling and disposal instructions for the exact product in use.

This document provides essential safety and logistical information for the proper disposal of

NR-11c, catering to researchers, scientists, and drug development professionals. The following

procedures are designed to ensure the safe handling and disposal of this chemical, minimizing

risks to personnel and the environment.

Essential Safety and Logistical Information
NR-11c is a water-soluble, mildly alkaline liquid with a primary active ingredient of sodium

nitrite. While it is non-flammable and has no odor, it is classified as a combustible liquid that

can cause skin irritation and may be toxic to aquatic life.[1] Improper disposal can lead to

environmental contamination and potential health hazards.

Operational Plan:

Risk Assessment: Before handling, conduct a thorough risk assessment of the disposal

procedure.
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Personnel Training: Ensure all personnel involved in the disposal process are trained on the

hazards of sodium nitrite and the specific procedures outlined in this guide and the product's

SDS.

Personal Protective Equipment (PPE): All personnel must wear appropriate PPE, including

safety goggles, nitrile gloves, and a lab coat.

Designated Disposal Area: Carry out all disposal procedures in a well-ventilated area,

preferably within a chemical fume hood.

Waste Collection: Use clearly labeled, dedicated waste containers for collecting NR-11c
waste.

Quantitative Data Summary
The following table summarizes the key quantitative data for NR-11c, based on available

information for NuGenTec® NR 11.

Property Value

Physical State Mild Alkaline Liquid

Concentration Range 1-10%

Operating Temperatures Ambient

pH (5% solution) 9.5 - 10.5

VOC Content Zero

Storage Temperature 40°F - 120°F (4.4°C - 48.9°C)

Detailed Disposal Protocol
The recommended method for the disposal of small quantities of NR-11c in a laboratory setting

is through chemical neutralization. This protocol is intended for experienced laboratory

personnel.

Materials:
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NR-11c waste solution

Sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃)

Starch-iodide test paper

Dilute sulfuric acid (5%)

Sodium carbonate (Na₂CO₃) or sodium hydroxide (NaOH) solution (5%)

Appropriate waste container, clearly labeled

Personal Protective Equipment (as listed above)

Chemical fume hood

Procedure:

Preparation:

Perform the entire procedure in a chemical fume hood.

Ensure all necessary materials and PPE are readily available.

Measure the volume of the NR-11c waste solution to be treated.

Acidification:

Slowly and with stirring, add dilute sulfuric acid to the NR-11c solution until the pH is

between 2 and 3. This step converts the nitrite to nitrous acid.

Neutralization of Nitrite:

While stirring the acidified solution, slowly add a 10% solution of sodium bisulfite or

sodium thiosulfate.

The amount of reducing agent to add should be approximately 1.5 times the stoichiometric

amount of sodium nitrite in the waste.
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Continue adding the reducing agent until a drop of the solution no longer produces a blue-

black color on starch-iodide test paper. This indicates that all the nitrite has been reduced.

Final pH Adjustment:

Once the nitrite is fully neutralized, adjust the pH of the solution to between 6 and 8 by

slowly adding a solution of sodium carbonate or sodium hydroxide.

Final Disposal:

The neutralized solution can now be disposed of down the drain with copious amounts of

water, in accordance with local regulations.

If local regulations prohibit drain disposal of the resulting solution, it should be collected in

a labeled hazardous waste container for pickup by a certified waste disposal company.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of NR-
11c.
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Start: NR-11c Waste

Is the chemical identity confirmed as NR-11c (NuGenTec® NR 11)?

Obtain and review the official Safety Data Sheet (SDS)

Yes

Consult Environmental Health & Safety (EHS) for guidance on unknown chemical disposal

No

Is the quantity small (lab scale)?

End of Disposal Process

Perform chemical neutralization protocol

Yes

Arrange for licensed hazardous waste disposal

No

Check local regulations for drain disposal of neutralized solution

Collect in a labeled hazardous waste container for pickupDispose down the drain with copious water

Permitted Not Permitted

Click to download full resolution via product page

Caption: A flowchart outlining the decision-making process for the proper disposal of NR-11c.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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